2-{4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H22ClN3O4S/c1-27-18-5-3-2-4-17(18)21-19(24)14-22-10-12-23(13-11-22)28(25,26)16-8-6-15(20)7-9-16/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: KAGQHEZTPJUPJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClN3O4S
• Molecular Weight: 423.9 g/mol

Description

2-{4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl}-N-(2-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, it is thought to act as a selective serotonin reuptake inhibitor (SSRI), which increases the levels of serotonin in the brain. This, in turn, may lead to the alleviation of symptoms associated with anxiety and depression.
Biochemical and Physiological Effects:
Studies have shown that compound X has a significant impact on the levels of neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to modulate the activity of various receptors in the brain, including the serotonin 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using compound X in lab experiments is its high potency and selectivity. However, its limited solubility in water can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving compound X. For example, further studies could investigate its potential use in the treatment of other neurological disorders, such as schizophrenia. Additionally, research could focus on developing more efficient synthesis methods for the compound to improve its accessibility for scientific research.

Synthesis Methods

The synthesis of compound X involves the reaction of 4-chlorobenzenesulfonyl chloride with piperazine in the presence of a base, followed by the reaction of the resulting intermediate with 2-methoxyphenylacetic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Compound X has shown promise in various scientific research studies. It has been studied for its potential use in the treatment of neurological disorders, including anxiety and depression. Additionally, it has been investigated for its potential use as an anti-inflammatory agent.